Cas no 1804406-04-9 (Methyl 5-cyano-2-hydroxymethyl-4-mercaptobenzoate)

• Product Name: Methyl 5-cyano-2-hydroxymethyl-4-mercaptobenzoate
• CAS No: 1804406-04-9
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 4952127
• Update Time: 2025-05-20

Methyl 5-cyano-2-hydroxymethyl-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-hydroxymethyl-4-mercaptobenzoate

• Inchi： 1S/C10H9NO3S/c1-14-10(13)8-2-6(4-11)9(15)3-7(8)5-12/h2-3,12,15H,5H2,1H3
• InChI Key： BJLNHNTXOQXRBQ-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=CC(C(=O)OC)=C(CO)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.8
• Topological Polar Surface Area: 71.3

Additional information on Methyl 5-cyano-2-hydroxymethyl-4-mercaptobenzoate

Exploring Methyl 5-cyano-2-hydroxymethyl-4-mercaptobenzoate (CAS 1804406-04-9): A Versatile Compound in Modern Chemistry

In the realm of synthetic chemistry, Methyl 5-cyano-2-hydroxymethyl-4-mercaptobenzoate (CAS 1804406-04-9) stands out as a multifaceted compound with significant potential across various applications. Its unique molecular structure, featuring a cyano group, hydroxymethyl moiety, and mercapto functionality, makes it a valuable intermediate in pharmaceutical research, material science, and specialty chemical synthesis. Researchers and industry professionals are increasingly focusing on this compound due to its adaptability in creating complex molecular architectures.

The growing interest in Methyl 5-cyano-2-hydroxymethyl-4-mercaptobenzoate aligns with current trends in green chemistry and sustainable synthesis. As environmental concerns rise, chemists seek compounds that enable efficient reactions with minimal waste. The mercapto group in this molecule offers opportunities for thiol-ene click chemistry, a popular method for constructing polymers and biomaterials under mild conditions. This positions CAS 1804406-04-9 as a candidate for eco-friendly industrial processes, addressing frequent search queries like "sustainable chemical intermediates" and "low-toxicity synthesis reagents."

From a pharmaceutical perspective, the cyano and hydroxymethyl groups in Methyl 5-cyano-2-hydroxymethyl-4-mercaptobenzoate provide handles for further derivatization, making it valuable in drug discovery. Recent studies highlight its role in developing kinase inhibitors and protease-targeting molecules—topics frequently searched in academic databases. The compound’s ability to participate in hydrogen bonding and nucleophilic substitutions enhances its utility in designing bioactive molecules, particularly in oncology and antiviral research areas that dominate current scientific discourse.

Material scientists have also explored CAS 1804406-04-9 for advanced applications. Its thiol group enables surface modifications on nanoparticles and quantum dots, answering common search terms like "functionalized nanomaterials." The ester moiety allows integration into polymer backbones, supporting the development of self-healing materials—a hot topic in materials science forums. These attributes make the compound relevant to cutting-edge research in flexible electronics and coatings technology.

Quality control and analytical methods for Methyl 5-cyano-2-hydroxymethyl-4-mercaptobenzoate are another area of interest. HPLC and LC-MS techniques are frequently discussed in relation to this compound, addressing user searches about "purity analysis of specialty chemicals." Proper characterization ensures its effective use in sensitive applications like bioconjugation or catalysis, where trace impurities could impact performance. This underscores the importance of reliable suppliers and standardized protocols—a recurring theme in chemical industry discussions.

Looking ahead, the demand for Methyl 5-cyano-2-hydroxymethyl-4-mercaptobenzoate (CAS 1804406-04-9) is likely to grow alongside advancements in precision chemistry. Its balanced reactivity profile makes it suitable for automated synthesis platforms and flow chemistry systems—topics gaining traction in Industry 4.0 conversations. As researchers continue to uncover novel applications, this compound exemplifies how targeted molecular design can address diverse challenges in science and technology.